Cas no 2005487-34-1 ()

2005487-34-1 structure
structure
Product Name:
CAS No:2005487-34-1
MF:C36H68O4
MW:564.92273235321
CID:6770178
PubChem ID:126457335
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C36H68O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-25-29-33-36(39)40-34(30-26-22-10-8-6-4-2)31-27-23-20-21-24-28-32-35(37)38/h14-15,34H,3-13,16-33H2,1-2H3,(H,37,38)/b15-14-
    • InChI Key: WYKCNLTXWMQKGB-PFONDFGASA-N
    • SMILES: O(C(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCC)CCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 564.51176065g/mol
  • Monoisotopic Mass: 564.51176065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 33
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.4
  • Topological Polar Surface Area: 63.6Ų

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